Cas no 146062-49-9 (MSDC 0160)

• Product Name: MSDC 0160
• CAS No: 146062-49-9
• MF: C₁₉H₁₈N₂O₄S
• MW: 370.4222
• MDL: MFCD00916084
• CID: 2154321
• PubChem ID: 10429242
• Update Time: 2024-11-02

MSDC 0160 Chemical and Physical Properties

Names and Identifiers

• Mitoglitazone
• 5-(4-(2-(5-Ethylpyridin-2-yl)-2-oxoethoxy)-benzyl)thiazolidine-2,4-dione
• CAY10415
• MSDC-0160
• CAY-10415
• MSDC0160
• 5-[[4-[2-(5-ethyl-2-pyridinyl)-2-oxoethoxy]phenyl]methyl]-2,4-Thiazolidinedione
• MSDC-0160(CAY10415)
• CAY10415 (Mitoglitazone)
• 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)-2-oxoethoxy]phenyl]methyl]-
• CAY 10415
• MSDC 0160
• 5-(4-(2-(5-ethylpyridin-2-yl)-2-oxoethoxy)benzyl)thiazolidine-2,4-dione
• US9562012, mitoglitazone
• Mitoglitazone, >=98% (HPLC)
• IRNJSRAGRIZIHD-UHFFFAOYSA-N
• BDBM228129
• BCP16099
• s7453
• 2
• MDHB
• GTPL11303
• AS-73799
• HY-100550
• CAY10415(MSDC-0160)?
• CHEBI:94409
• 2,4-THIAZOLIDINEDIONE, 5-((4-(2-(5-ETHYL-2-PYRIDINYL)-2-OXOETHOXY)PHENYL)METHYL)-
• CHEMBL146624
• 29I7RP18RG
• U-91325
• J730.386F
• J-008189
• PNU-91325
• AKOS026750561
• DA-51623
• BRD-A61858259-001-01-0
• MFCD00916084
• 5-((4-(2-(5-ethylpyridin-2-yl)-2-oxoethoxy)phenyl)methyl)-1,3-thiazolidine-2,4-dione
• CS-6405
• WFA06249
• 5-(4-(2-(5-ETHYL-2-PYRIDINYL)-2-OXOETHOXY)BENZYL)THIAZOLIDINE-2,4-DIONE
• 146062-49-9
• 5-({4-[2-(5-ethylpyridin-2-yl)-2-oxoethoxy]phenyl}methyl)-1,3-thiazolidine-2,4-dione
• 5- [[4- [2- (5- ethyl- 2- pyridinyl)- 2-oxoethoxy]phenyl]methyl]- 2, 4-thiazolidinedione
• DTXSID301317736
• Z2831763784
• UNII-29I7RP18RG
• 5-{4-[2-(5-ethylpyridin-2-yl)-2-oxoethoxy]benzyl}-1,3-thiazolidine-2,4-dione
• EX-A1483
• DB11721
• AC-32632
• 5-[4-[2-(5-ethyl-2-pyridyl)-2-oxoethoxy]benzyl]-2,4-thiazolidinedione
• SCHEMBL622605
• MSD-9
• Mitoglitazone (MSDC-0160)
• 5-[[4-[2-(5-ethylpyridin-2-yl)-2-oxoethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• SCHEMBL18538169
• Q27166263
• SB17325

• MDL： MFCD00916084
• Inchi： 1S/C19H18N2O4S/c1-2-12-5-8-15(20-10-12)16(22)11-25-14-6-3-13(4-7-14)9-17-18(23)21-19(24)26-17/h3-8,10,17H,2,9,11H2,1H3,(H,21,23,24)
• InChI Key： IRNJSRAGRIZIHD-UHFFFAOYSA-N
• SMILES： S1C(N([H])C(C1([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C(C1C([H])=C([H])C(=C([H])N=1)C([H])([H])C([H])([H])[H])=O)=O)=O

Computed Properties

• Exact Mass: 370.09872823g/mol
• Monoisotopic Mass: 370.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 3.5

Experimental Properties

• Color/Form: Solid powder
• Density: 1.315±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 623.8±55.0°C at 760 mmHg
• Solubility: Almost insoluble (0.015 g/l) (25 º C),

MSDC 0160 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month